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Compound of Interest

Compound Name: (+)-Bromocyclen

Cat. No.: B13736657

An In-depth Technical Guide to (+)-Bromocyclen

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Bromocyclen is a chiral organochlorine insecticide belonging to the cyclodiene group.
While the racemic mixture has been a subject of environmental and toxicological studies,
detailed information on the individual enantiomers is limited in publicly available scientific
literature. This technical guide provides a comprehensive overview of the chemical structure of
bromocyclen, a proposed enantioselective synthetic pathway, a detailed analytical protocol for
the separation of its enantiomers, and its putative mechanism of action. Due to the scarcity of
data on the specific enantiomers, this guide also draws upon information available for the
racemic mixture and related cyclodiene insecticides to provide a broader context for
researchers.

Chemical Structure and Physicochemical Properties

Bromocyclen, systematically named 5-(bromomethyl)-1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-
2-ene, is a chiral molecule that exists as a pair of enantiomers. The general chemical structure
is depicted below.

Chemical Structure of Bromocyclen

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13736657?utm_src=pdf-interest
https://www.benchchem.com/product/b13736657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: 2D representation of the chemical structure of Bromocyclen.

The IUPAC name for the racemic mixture is rac-(1R,4S,5=)-5-(bromomethyl)-1,2,3,4,7,7-
hexachlorobicyclo[2.2.1]hept-2-ene[1]. However, the definitive absolute configuration
corresponding to the (+)-enantiomer has not been conclusively established in the reviewed
literature. Chiral molecules are non-superimposable mirror images of each other, and their
biological activities can differ significantly[1].

Physicochemical Properties of Bromocyclen (Racemic Mixture)

Property Value Reference
Molecular Formula CsHsBrCle [2]
Molecular Weight 393.75 g/mol [2]

CAS Number 1715-40-8 [3]14]

Typically exists as a solid at
Appearance [2]
room temperature

Boiling Point 372.8 °C at 760 mmHg [2]
Density 1.95 g/cm3 [2]
Vapor Pressure 2.0 x 10=> mmHg at 25°C [2]
LogP 0.305 [2]

Enantioselective Synthesis

A validated enantioselective synthesis for (+)-Bromocyclen is not readily available in peer-
reviewed literature. However, a proposed synthetic route for the synthesis of (-)-Bromocyclen
has been outlined, which can serve as a foundational methodology for obtaining the individual
enantiomers. The key step in this proposed synthesis is an asymmetric Diels-Alder reaction.

Proposed Enantioselective Synthetic Pathway for (-)-Bromocyclen
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Reactants

Allyl Bromide

.

Hexachlorocyclopentadiene

Key Reaction Product

Asymmetric

Diels-Alder Reaction | ()-Bromocyclen

Reaction Conditions

Anhydrous Dichloromethane

Chiral Lewis Acid Catalyst
(e.g., Chiral Oxazaborolidine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


http://www.bcpcpesticidecompendium.org/bromocyclen.html
https://www.invivochem.com/product/V91901
https://www.scbt.com/p/bromocyclen-1715-40-8
https://pubchem.ncbi.nlm.nih.gov/compound/Bromocyclen
https://www.benchchem.com/product/b13736657#what-is-the-chemical-structure-of-bromocyclen
https://www.benchchem.com/product/b13736657#what-is-the-chemical-structure-of-bromocyclen
https://www.benchchem.com/product/b13736657#what-is-the-chemical-structure-of-bromocyclen
https://www.benchchem.com/product/b13736657#what-is-the-chemical-structure-of-bromocyclen
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13736657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

